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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B091753 Get Quote

An In-depth Technical Guide to 1-Dodecene (CAS No. 112-41-4): Safety, Properties, and

Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Dodecene, an alpha-olefin with the chemical formula C₁₂H₂₄, is a key intermediate in the

chemical industry. Its primary commercial significance stems from the reactivity of its terminal

double bond, making it a valuable precursor in the synthesis of a wide range of products,

including detergents, lubricants, and polymers. This technical guide provides a comprehensive

overview of the safety, physicochemical properties, and relevant experimental testing protocols

for 1-dodecene, with a focus on data pertinent to research and development applications.

The CAS Registry Number for 1-dodecene is 112-41-4.[1][2][3][4]

Physicochemical and Safety Data
The following tables summarize the key quantitative data for 1-dodecene, compiled from

various safety data sheets and chemical databases.

Table 1: Physical and Chemical Properties of 1-Dodecene
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Property Value

Molecular Formula C₁₂H₂₄

Molecular Weight 168.32 g/mol [4]

Appearance Colorless liquid[2][5]

Odor Mild, pleasant[2][5]

Melting Point -35 °C[6]

Boiling Point 213 °C[2][6]

Flash Point 76 °C (closed cup)[2]

Autoignition Temperature 255 °C

Density 0.758 g/mL at 20 °C[7]

Vapor Pressure 0.22 mbar at 20 °C[6]

Vapor Density 5.8 (air = 1)

Solubility in Water Insoluble[5]

Solubility in Organic Solvents Soluble in ethanol, ether, and acetone[5]

Octanol-Water Partition Coefficient (log Kow) 6.1[5]

Table 2: Toxicological Data for 1-Dodecene
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Endpoint Result Species Method

Acute Oral Toxicity

(LD50)
> 10,000 mg/kg Rat Not specified

Acute Dermal Toxicity

(LD50)
> 10,000 mg/kg Rat Not specified

Skin

Corrosion/Irritation
Not irritating Rabbit

OECD Guideline 404

(or equivalent)

Serious Eye

Damage/Irritation
Not irritating Rabbit Not specified

Respiratory or Skin

Sensitization
Not a sensitizer Guinea pig Not specified

Aspiration Hazard Category 1

May be fatal if

swallowed and enters

airways[3]

Table 3: Ecological Data for 1-Dodecene

Endpoint Result Species Method

Acute Toxicity to Fish

(LC50)
> 1000 mg/L (96 h)

Oncorhynchus mykiss

(Rainbow trout)
OECD Guideline 203

Acute Toxicity to

Daphnia (EC50)
> 1000 mg/L (48 h)

Daphnia magna

(Water flea)
OECD Guideline 202

Toxicity to Algae

(EC50)
> 1000 mg/L (72 h)

Pseudokirchneriella

subcapitata
OECD Guideline 201

Biodegradability

Readily biodegradable

(74.1 - 80% in 28

days)[1]

OECD Guideline

301F[1]

Bioaccumulative

Potential

High potential to

bioaccumulate[8]
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Experimental Protocols
Detailed experimental protocols for the safety testing of chemicals are standardized to ensure

reproducibility and comparability of data. The following are descriptions of the methodologies

for key experiments cited in the safety data for 1-dodecene.

Biodegradability Testing (OECD Guideline 301F)
The ready biodegradability of 1-dodecene was assessed using the Manometric Respirometry

Test as outlined in OECD Guideline 301F.[1] This method evaluates the potential for a chemical

to be rapidly biodegraded by aerobic microorganisms.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with microorganisms (typically from activated sludge) and incubated under aerobic

conditions in a closed respirometer. The consumption of oxygen by the microorganisms as

they metabolize the test substance is measured over a 28-day period. The amount of oxygen

consumed is expressed as a percentage of the theoretical oxygen demand (ThOD).

Methodology:

A known concentration of 1-dodecene is added to a mineral medium containing an

inoculum of aerobic microorganisms.

The mixture is placed in a sealed vessel connected to a respirometer.

The consumption of oxygen is monitored continuously or at frequent intervals for 28 days

at a constant temperature in the dark.

Control experiments with the inoculum alone are run in parallel to determine the

background oxygen consumption.

A reference substance (e.g., sodium benzoate) is also tested to verify the viability of the

inoculum and the test procedure.

Pass Criteria: For a substance to be considered "readily biodegradable," the percentage of

biodegradation must reach at least 60% of the ThOD within a 10-day window during the 28-
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day test period. 1-Dodecene meets this criterion, with reported biodegradation between

74.1% and 80% in 28 days.[1]

Acute Oral Toxicity Testing
The acute oral toxicity of 1-dodecene is typically determined by assessing the median lethal

dose (LD50) in a rodent species, most commonly the rat.

Principle: The LD50 is the statistically derived single dose of a substance that can be

expected to cause death in 50% of the animals when administered by the oral route.

Methodology:

A group of fasted rats is administered a single dose of 1-dodecene via oral gavage.

The animals are observed for a period of 14 days for signs of toxicity and mortality.

Body weight is recorded before administration and at the end of the observation period.

A necropsy is performed on all animals at the end of the study to identify any gross

pathological changes.

Result: For 1-dodecene, the acute oral LD50 in rats is greater than 10,000 mg/kg, indicating

a very low order of acute toxicity by ingestion.

Visualizations
The following diagrams illustrate key concepts related to the safety assessment of 1-
dodecene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b091753?utm_src=pdf-body
https://www.cpchem.com/sites/default/files/2020-05/01541660_6.pdf
https://www.benchchem.com/product/b091753?utm_src=pdf-body
https://www.benchchem.com/product/b091753?utm_src=pdf-body
https://www.benchchem.com/product/b091753?utm_src=pdf-body
https://www.benchchem.com/product/b091753?utm_src=pdf-body
https://www.benchchem.com/product/b091753?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification

Risk Assessment

Physicochemical
Properties

Toxicological
Profile

Inform Ecological
Profile

Inform

Exposure
Assessment

Risk
Characterization

Hazard Identification

Risk Assessment

Click to download full resolution via product page

Caption: Logical relationship in chemical safety assessment.
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Caption: Experimental workflow for OECD 301F biodegradability test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b091753?utm_src=pdf-custom-synthesis
https://www.cpchem.com/sites/default/files/2020-05/01541660_6.pdf
https://www.echemi.com/sds/1-dodecene-pid_Seven1456.html
https://www.chemicalbook.com/msds/1-dodecene.pdf
https://cameochemicals.noaa.gov/chris/DDC.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Dodecene
https://www.fishersci.fr/store/msds?partNumber=10071070&countryCode=FR&language=en
https://www.chembk.com/en/chem/1-Dodecene
https://www.gelest.com/wp-content/uploads/ENED0880_1-DODECENE_GHS-US_English-US.pdf
https://www.benchchem.com/product/b091753#1-dodecene-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b091753#1-dodecene-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b091753#1-dodecene-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b091753#1-dodecene-cas-number-and-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091753?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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